4-phenyl-3,4-dihydro-1H-indeno[1,2-d]pyrimidine-2,5-dione

• IUPAC Name: 4-phenyl-3,4-dihydro-1H-indeno[1,2-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C17H12N2O2/c20-16-12-9-5-4-8-11(12)15-13(16)14(18-17(21)19-15)10-6-2-1-3-7-10/h1-9,14H,(H2,18,19,21)
• InChI Key: ISEKSXKHQRZFJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2C3=C(C4=CC=CC=C4C3=O)NC(=O)N2
• Molecular Formula: C17H12N2O2
• Molecular Weight: 276.29 g/mol

Description

“4-phenyl-3,4-dihydro-1H-indeno[1,2-d]pyrimidine-2,5-dione” is a derivative of dihydropyrimidine. Dihydropyrimidine is a heterocyclic compound with significant pharmacologic and therapeutic activities.

Synthesis Analysis

This compound can be synthesized using the Biginelli reaction, which involves three types of starting materials. The synthesis of this compound has been developed into different methods of reaction conditions and starting materials. The compound can be synthesized from benzaldehyde, urea, and 2-indanone in ethanol and concentrated chloric acid as a catalyst for five hours under reflux.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the Biginelli reaction and subsequent reactions involving benzaldehyde, urea, and 2-indanone. The product mixture is then extracted and isolated by column chromatography.

Future Directions

The future directions for “4-phenyl-3,4-dihydro-1H-indeno[1,2-d]pyrimidine-2,5-dione” could involve further studies on its pharmacological activities, optimization of its synthesis process, and exploration of its potential applications in various therapeutic areas.